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Compound of Interest

Compound Name: Protein Kinase C (19-36)

Cat. No.: B10787922 Get Quote

Technical Support Center: Protein Kinase C (19-
36)
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling the Protein Kinase C (19-36)
peptide. It includes troubleshooting guides and frequently asked questions to ensure

successful experimental outcomes.

Troubleshooting Guide
This guide addresses specific issues that may arise during the use of Protein Kinase C (19-
36) in a question-and-answer format.
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Problem Possible Cause Recommended Solution

I am not observing any

inhibition of Protein Kinase C

in my assay.

Improper peptide reconstitution

or storage: The peptide may

have degraded due to

incorrect handling.

Ensure the peptide was

reconstituted and stored as

recommended. For short-term

storage, keep the solution at

+4°C for up to 5 days. For

long-term storage, aliquot and

freeze at -20°C for up to 3

months or -80°C for up to 6

months. Avoid repeated

freeze-thaw cycles.[1][2]

Incorrect peptide

concentration: The final

concentration of the peptide in

the assay may be too low to

elicit an inhibitory effect.

The IC50 for Protein Kinase C

(19-36) is approximately 0.18

µM.[2][3][4][5] Ensure your

working concentration is

appropriate for your specific

assay conditions. A dose-

dependent inhibition has been

observed in vascular smooth

muscle cells.[3][6]

Inactive control peptide used:

You may be using an inactive

control peptide, such as

[Glu27]-PKC (19-36), which is

not expected to inhibit PKC.[6]

Verify the sequence and

identity of the peptide you are

using. The active sequence is

RFARKGALRQKNVHEVKN.[3]

Issues with the experimental

setup: Problems with other

assay components, such as

the enzyme, substrate, or

buffer conditions, could mask

the inhibitory effect.

Run appropriate positive and

negative controls for your

assay to ensure all

components are functioning

correctly.

The reconstituted peptide

solution appears cloudy or

contains precipitates.

Poor solubility: The peptide

may not have fully dissolved in

the chosen solvent.

Protein Kinase C (19-36) is

soluble in water, with some

sources indicating solubility up

to 2 mg/ml or even 10 mg/mL.
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[3][7] If you encounter solubility

issues, gentle vortexing or

sonication may aid dissolution.

[2] For stock solutions in water,

it is recommended to filter and

sterilize with a 0.22 µm filter

before use.[2]

Incorrect buffer: The pH or

composition of the buffer may

not be optimal for peptide

solubility.

Reconstitute the peptide in

sterile, distilled water first to

create a stock solution before

diluting it into your

experimental buffer.[8]

I am observing inconsistent

results between experiments.

Repeated freeze-thaw cycles:

Aliquoting the reconstituted

peptide is crucial to maintain

its stability and ensure

consistent performance.

Upon reconstitution, create

single-use aliquots and store

them at -20°C or -80°C to

avoid degradation from

repeated freezing and thawing.

[1][2]

Peptide degradation: The

peptide may have degraded

over time, even when stored

correctly.

For optimal results, it is best to

rehydrate the lyophilized

peptide just before use.[1] If

using a frozen stock solution,

use it within the recommended

storage period (up to 3 months

at -20°C or 6 months at -80°C).

[1][2]

Frequently Asked Questions (FAQs)
This section provides answers to common questions regarding the storage and handling of

Protein Kinase C (19-36).

1. What is the recommended method for reconstituting lyophilized Protein Kinase C (19-36)?
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It is recommended to reconstitute the lyophilized peptide in sterile, distilled water to a desired

stock concentration.[8] Some suppliers suggest that it is soluble up to 2 mg/ml in water.[3]

2. How should I store the lyophilized peptide?

Lyophilized Protein Kinase C (19-36) should be stored at 0-5°C for up to 6 months or at -20°C

for longer-term stability.[1][3][4]

3. What are the recommended storage conditions for the reconstituted peptide solution?

After reconstitution, the solution can be stored at +4°C for up to 5 days for short-term use.[1]

For long-term storage, it is essential to aliquot the solution to avoid repeated freeze-thaw cycles

and store it at -20°C for up to 3 months or -80°C for up to 6 months.[1][2][9]

4. What is the mechanism of action of Protein Kinase C (19-36)?

Protein Kinase C (19-36) acts as a pseudosubstrate inhibitor.[2][3][5][10] It mimics the

substrate of Protein Kinase C and binds to its active site, thereby competitively inhibiting the

phosphorylation of its natural substrates.[9] This peptide corresponds to the pseudosubstrate

domain of PKC.[11][12][13]

5. In what experimental systems has Protein Kinase C (19-36) been used?

Protein Kinase C (19-36) has been utilized in various experimental contexts, including:

Inhibiting DNA and protein synthesis in vascular smooth muscle cells.[3][6]

Attenuating vascular hyperproliferation and hypertrophy induced by high glucose.[2][3][6]

Studying the role of PKC in the activation of ischemically sensitive abdominal visceral

afferents.[8]

Investigating the regulation of GABAA receptor activity.[14]

Probing the modulation of reconstituted calcium-dependent potassium channels.[15]

Examining the regulation of osteoclast activity.[16]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://journals.physiology.org/doi/10.1152/ajpheart.1998.275.3.H1024
https://www.rndsystems.com/products/pkc-19-36_4058
https://www.benchchem.com/product/b10787922?utm_src=pdf-body
https://phoenixpeptide.com/products/protein-kinase-c-pkc-19-36/
https://www.rndsystems.com/products/pkc-19-36_4058
https://www.molnova.com/files/document/DATASHEET/DATASHEET_M30202.pdf
https://phoenixpeptide.com/products/protein-kinase-c-pkc-19-36/
https://phoenixpeptide.com/products/protein-kinase-c-pkc-19-36/
https://www.medchemexpress.com/protein-kinase-c-19-36.html
https://www.merckmillipore.com/INTL/en/product/PKC-Inhibitor-Peptide-19-36,EMD_BIO-539560
https://www.benchchem.com/product/b10787922?utm_src=pdf-body
https://www.benchchem.com/product/b10787922?utm_src=pdf-body
https://www.medchemexpress.com/protein-kinase-c-19-36.html
https://www.rndsystems.com/products/pkc-19-36_4058
https://nordicbiosite.com/product/TP1503-100mg/Protein-Kinase-C-1936
https://www.medchemexpress.com/search.html?q=pkc&ft=&fa=&fp=
https://www.merckmillipore.com/INTL/en/product/PKC-Inhibitor-Peptide-19-36,EMD_BIO-539560
https://www.mdpi.com/1422-0067/24/24/17504
https://www.researchgate.net/publication/376566183_An_Update_on_Protein_Kinases_as_Therapeutic_Targets-Part_II_Peptides_as_Allosteric_Protein_Kinase_C_Modulators_Targeting_Protein-Protein_Interactions
https://pmc.ncbi.nlm.nih.gov/articles/PMC10743673/
https://www.benchchem.com/product/b10787922?utm_src=pdf-body
https://www.benchchem.com/product/b10787922?utm_src=pdf-body
https://www.rndsystems.com/products/pkc-19-36_4058
https://www.ahajournals.org/doi/10.1161/01.HYP.28.2.159
https://www.medchemexpress.com/protein-kinase-c-19-36.html
https://www.rndsystems.com/products/pkc-19-36_4058
https://www.ahajournals.org/doi/10.1161/01.HYP.28.2.159
https://journals.physiology.org/doi/10.1152/ajpheart.1998.275.3.H1024
https://www.jneurosci.org/content/19/21/9228
https://pmc.ncbi.nlm.nih.gov/articles/PMC6577735/
https://pubmed.ncbi.nlm.nih.gov/9782182/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10787922?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data Summary
Parameter Value Source

Molecular Weight 2151.48 g/mol [3]

Amino Acid Sequence RFARKGALRQKNVHEVKN [3]

IC50 for PKC 0.18 µM [2][3][4][5]

Solubility in Water Up to 2 mg/ml [3]

Up to 10 mg/mL (may require

sonication)
[2]

Storage (Lyophilized) Up to 6 months at 0-5°C [1]

Store at -20°C [3]

Storage (Reconstituted) Up to 5 days at +4°C [1]

Up to 3 months at -20°C

(aliquoted)
[1]

Up to 1 month at -20°C

(aliquoted)
[2]

Up to 6 months at -80°C

(aliquoted)
[2]

Experimental Protocols & Visualizations
Reconstitution Protocol
A standard protocol for reconstituting and storing Protein Kinase C (19-36) is outlined below.
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Preparation

Reconstitution

Storage

Start with lyophilized
Protein Kinase C (19-36)

Reconstitute in sterile
distilled water to create

a stock solution

Gently vortex or sonicate
if necessary to fully dissolve

Aliquot into single-use
tubes to avoid

freeze-thaw cycles

Short-term storage:
+4°C for up to 5 days

For immediate use

Long-term storage:
-20°C for up to 3 months or

-80°C for up to 6 months

For future use

Click to download full resolution via product page

Caption: Workflow for the reconstitution and storage of Protein Kinase C (19-36).

Signaling Pathway: Mechanism of PKC Inhibition
The following diagram illustrates the inhibitory mechanism of Protein Kinase C (19-36).
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Normal PKC Activation
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Caption: Mechanism of Protein Kinase C inhibition by the pseudosubstrate peptide PKC (19-

36).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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